Cas no 53540-73-1 (2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-hydroxyethyl)-)

2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-hydroxyethyl)- structure
53540-73-1 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-hydroxyethyl)-
CAS No:53540-73-1
MF:C6H7FN2O3
MW:174.129784822464
CID:357034
PubChem ID:5242907
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-hydroxyethyl)-
    • 5-fluoro-1-(2-hydroxyethyl)pyrimidine-2,4-dione
    • DTXSID70412691
    • 53540-73-1
    • AC1NRLD4
    • Inchi: 1S/C6H7FN2O3/c7-4-3-9(1-2-10)6(12)8-5(4)11/h3,10H,1-2H2,(H,8,11,12)
    • InChI Key: MROAJUVLPAOAPT-UHFFFAOYSA-N
    • SMILES: FC1C(NC(N(C=1)CCO)=O)=O

Computed Properties

  • Exact Mass: 174.04411
  • Monoisotopic Mass: 174.04407025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 69.64
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